2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole

• Molecular Formula: C22H27N9O4S
• Molecular Weight: 513.6 g/mol
• IUPAC Name: 4-[4-morpholin-4-yl-6-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]-1,3,5-triazin-2-yl]morpholine
• InChI: InChI=1S/C22H27N9O4S/c32-31(33)16-1-2-17-18(15-16)36-22(23-17)30-5-3-27(4-6-30)19-24-20(28-7-11-34-12-8-28)26-21(25-19)29-9-13-35-14-10-29/h1-2,15H,3-14H2
• InChI Key: QLJHMPJJLBLOJT-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4)C5=NC6=C(S5)C=C(C=C6)[N+](=O)[O-]

Description

2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to a class of compounds known as benzothiazoles, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole have been extensively studied. It has been shown to have cytotoxic effects on cancer cells, as well as antimicrobial activity against a variety of bacterial and fungal pathogens. It has also been shown to induce apoptosis in cancer cells, and to inhibit the activity of certain enzymes and proteins involved in cell growth and division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole in lab experiments is its broad range of biological activities. It has been shown to have cytotoxic effects on cancer cells, as well as antimicrobial activity against a variety of bacterial and fungal pathogens. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it more difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole. One area of interest is its potential use in cancer therapy, as it has been shown to have cytotoxic effects on cancer cells. Further studies are needed to determine its efficacy and safety in animal models and in clinical trials. Another area of interest is its potential use as an antimicrobial agent, as it has been shown to have activity against a variety of bacterial and fungal pathogens. Further studies are needed to determine its efficacy and safety in animal models and in clinical trials. Finally, more research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more targeted and effective therapies for a variety of diseases.

Synthesis Methods

The synthesis of 2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole involves the reaction of 2-aminobenzothiazole with 4-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazine and nitric acid. This process has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

2-{4-[4,6-Di(morpholin-4-yl)-1,3,5-triazin-2-yl]piperazin-1-yl}-6-nitro-1,3-benzothiazole has been shown to exhibit a wide range of biological activities, making it a promising compound for scientific research. It has been studied for its potential applications in cancer therapy, as it has been shown to have cytotoxic effects on cancer cells. It has also been studied for its potential use as an antimicrobial agent, as it has been shown to have activity against a variety of bacterial and fungal pathogens.